Cas no 104907-35-9 (Benzeneacetic acid,2-[(2-oxo-2-phenylethoxy)carbonyl]-, methyl ester)

• Product Name: Benzeneacetic acid,2-[(2-oxo-2-phenylethoxy)carbonyl]-, methyl ester
• CAS No: 104907-35-9
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 227509
• PubChem ID: 184420
• Update Time: 2025-04-19

Benzeneacetic acid,2-[(2-oxo-2-phenylethoxy)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-[(2-oxo-2-phenylethoxy)carbonyl]-, methyl ester
• phenacyl 2-(2-methoxy-2-oxoethyl)benzoate
• 2-oxo-2-phenylethyl 2-(2-methoxy-2-oxoethyl)benzoate
• AC1L4EV2
• AC1Q5ZVB
• ACMC-20chck
• AG-J-92651
• AR-1E4628
• CTK4A3472
• 104907-35-9
• Benzeneacetic acid, 2-((2-oxo-2-phenylethoxy)carbonyl)-, methyl ester
• DTXSID10146827

• Inchi： 1S/C18H16O5/c1-22-17(20)11-14-9-5-6-10-15(14)18(21)23-12-16(19)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3
• InChI Key： KQHVKAIFHQWFRI-UHFFFAOYSA-N
• SMILES： O(CC(C1C=CC=CC=1)=O)C(C1C=CC=CC=1CC(=O)OC)=O

Computed Properties

• Exact Mass: 312.09978
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67